Cas no 133833-06-4 (2-Propenoic acid, 2-[[(2-hydroxyethyl)thio]methyl]-, ethyl ester)

2-Propenoic acid, 2-[[(2-hydroxyethyl)thio]methyl]-, ethyl ester structure
133833-06-4 structure
Product Name:2-Propenoic acid, 2-[[(2-hydroxyethyl)thio]methyl]-, ethyl ester
CAS No:133833-06-4
MF:C8H14O3S
MW:190.259961605072
CID:1234226
PubChem ID:64114568
Update Time:2025-04-20

2-Propenoic acid, 2-[[(2-hydroxyethyl)thio]methyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2-[[(2-hydroxyethyl)thio]methyl]-, ethyl ester
    • ethyl 2-(2-hydroxyethylsulfanylmethyl)prop-2-enoate
    • 133833-06-4
    • SCHEMBL24158189
    • AKOS013432134
    • DTXSID60734713
    • Ethyl 2-{[(2-hydroxyethyl)sulfanyl]methyl}prop-2-enoate
    • Inchi: 1S/C8H14O3S/c1-3-11-8(10)7(2)6-12-5-4-9/h9H,2-6H2,1H3
    • InChI Key: BADYSSJUSAUJPK-UHFFFAOYSA-N
    • SMILES: S(CCO)CC(=C)C(=O)OCC

Computed Properties

  • Exact Mass: 190.06642
  • Monoisotopic Mass: 190.06636548g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 7
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • PSA: 46.53
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